Cas no 918660-95-4 (1,2-Benzenedicarbonitrile, 3-(1-pyrrolidinyl)-)

• Product Name: 1,2-Benzenedicarbonitrile, 3-(1-pyrrolidinyl)-
• CAS No: 918660-95-4
• MF: C₁₂H₁₁N₃
• MW: 197.235841989517
• CID: 771832
• PubChem ID: 57797170
• Update Time: 2025-04-19

1,2-Benzenedicarbonitrile, 3-(1-pyrrolidinyl)- Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenedicarbonitrile, 3-(1-pyrrolidinyl)-
• 3-pyrrolidin-1-ylbenzene-1,2-dicarbonitrile
• 3-(Pyrrolidin-1-yl)benzene-1,2-dicarbonitrile
• 3-Pyrrolidinophthalonitrile
• DTXSID40727921
• 918660-95-4
• SCHEMBL1878340
• XBQSWYKFXSKQDT-UHFFFAOYSA-N

• Inchi： 1S/C12H11N3/c13-8-10-4-3-5-12(11(10)9-14)15-6-1-2-7-15/h3-5H,1-2,6-7H2
• InChI Key： XBQSWYKFXSKQDT-UHFFFAOYSA-N
• SMILES： N1(C2C=CC=C(C#N)C=2C#N)CCCC1

Computed Properties

• Exact Mass: 197.095297364g/mol
• Monoisotopic Mass: 197.095297364g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 50.8Ų